Cas no 1806032-42-7 (3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine
• CAS No: 1806032-42-7
• MF: C₇H₄Br₂ClF₂N
• MW: 335.371166229248
• CID: 4810252
• Update Time: 2025-06-07

3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Br2ClF2N/c8-2-5-4(9)1-3(7(11)12)6(10)13-5/h1,7H,2H2
• InChI Key： HNMSZWSHYIKONT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(N=C1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine

Introduction to 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine (CAS No. 1806032-42-7)

3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine, a compound with the CAS number 1806032-42-7, is a versatile and highly functionalized pyridine derivative. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple halogen substituents, such as bromine and chlorine, along with the difluoromethyl group, imparts distinct reactivity and physical properties to this molecule.

The chemical structure of 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine is characterized by a pyridine ring with bromine atoms at the 3 and 2 positions, a bromomethyl group at the 2 position, a chlorine atom at the 6 position, and a difluoromethyl group at the 5 position. This complex arrangement of functional groups provides a rich platform for synthetic transformations and derivatization, making it an attractive starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine has shown promise as an intermediate in the development of novel drugs. The presence of halogen substituents allows for facile substitution reactions, which can be leveraged to introduce bioactive moieties. Recent studies have explored its use in the synthesis of inhibitors targeting specific enzymes and receptors, contributing to the advancement of drug discovery efforts.

One notable application of 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine is in the field of agrochemicals. The compound's halogenated structure makes it suitable for the development of pesticides and herbicides with enhanced efficacy and selectivity. Research has demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens and weeds, making them valuable candidates for agricultural applications.

In materials science, 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine has been investigated for its potential use in the synthesis of functional polymers and coatings. The difluoromethyl group, in particular, contributes to improved thermal stability and chemical resistance, which are desirable properties in many industrial applications. Additionally, the brominated functionalities can be utilized for cross-linking reactions, leading to the formation of robust and durable materials.

The synthetic accessibility of 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine has been extensively studied. Various methods have been reported for its preparation, including multistep synthetic routes involving selective halogenation and functional group transformations. These synthetic strategies have been optimized to achieve high yields and purity, ensuring that the compound can be produced on a scale suitable for both laboratory research and industrial applications.

In terms of safety and handling, it is important to note that while 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine is not classified as a hazardous material or controlled substance, appropriate precautions should be taken during its handling to ensure workplace safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As synthetic methods improve and new catalytic systems are developed, it is likely that this compound will play an increasingly important role in various scientific disciplines.

In conclusion, 3-Bromo-2-(bromomethyl)-6-chloro-5-(difluoromethyl)pyridine (CAS No. 1806032-42-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure provides a foundation for innovative research and development across multiple fields. Whether in pharmaceuticals, agrochemicals, or materials science, this compound holds significant promise for advancing scientific knowledge and technological capabilities.